Cas no 2034237-02-8 (2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide)

• Product Name: 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide
• CAS No: 2034237-02-8
• MF: C₁₈H₂₀ClN₃O
• MW: 329.823903083801
• CID: 5407845
• Update Time: 2025-10-29

2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]benzamide
• 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C18H20ClN3O/c19-17-4-2-1-3-16(17)18(23)21-13-14-7-11-22(12-8-14)15-5-9-20-10-6-15/h1-6,9-10,14H,7-8,11-13H2,(H,21,23)
• InChI Key： BTWPOISGSVGFCQ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=NC=C2)CC1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide

Comprehensive Overview of 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide (CAS No. 2034237-02-8)

2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide, identified by its CAS number 2034237-02-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring, a piperidine scaffold, and a benzamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for small-molecule therapeutics and kinase inhibitors.

The compound's structural complexity and functional groups contribute to its versatility in medicinal chemistry. Its chlorobenzamide component is often associated with enhanced binding affinity to protein targets, while the pyridinyl-piperidine segment may improve solubility and bioavailability. These attributes are critical in addressing current challenges in drug design, such as optimizing pharmacokinetics and reducing off-target effects. As the pharmaceutical industry shifts toward precision medicine, compounds like 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide are increasingly explored for their potential in tailored therapies.

Recent trends in AI-driven drug discovery have further amplified interest in this compound. Computational models and machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of novel applications. This aligns with frequent search queries such as "how AI is revolutionizing drug development" and "emerging small-molecule candidates in 2024." The compound's CAS registry number (2034237-02-8) is often cited in patent literature and academic publications, reflecting its relevance in intellectual property and innovative research.

From a synthetic perspective, the preparation of 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. These processes are frequently optimized to achieve high yields and purity, addressing the needs of high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under various conditions also makes it a candidate for formulation development, a topic frequently searched by professionals in pharmaceutical manufacturing.

In the context of sustainability and green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Questions like "how to reduce waste in organic synthesis" and "biocatalytic approaches for amide formation" are driving innovations in its production. The integration of flow chemistry and catalytic methods could further enhance its scalability, a key consideration for industrial applications.

As the scientific community continues to explore the potential of 2-chloro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzamide, its role in addressing unmet medical needs remains a focal point. Whether in oncology, neurology, or infectious diseases, this compound exemplifies the intersection of chemical innovation and therapeutic advancement. Its CAS number 2034237-02-8 serves as a gateway to a wealth of research, underscoring its importance in modern science.